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Compound of Interest

Compound Name: AC915

Cat. No.: B1665393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the CTC AC915, an intrinsically safe industrial

accelerometer, against a high-precision reference sensor. It outlines a detailed experimental

protocol for data validation, presents the expected performance in a comparative table, and

offers insights for researchers and professionals in drug development who rely on accurate

motion and vibration data.

The AC915 series are piezoelectric accelerometers designed for industrial environments where

intrinsic safety is required.[1][2][3] With a sensitivity of 100 mV/g, they are suitable for a range

of vibration monitoring applications.[1][3][4] This guide details the validation of its performance

against a laboratory-grade reference accelerometer to ensure data integrity for research

applications.

Comparative Performance Specifications
The following table summarizes the key specifications of the AC915 accelerometer and a

typical high-precision reference accelerometer used for calibration.
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Specification CTC AC915
High-Precision Reference
Accelerometer

Sensitivity 100 mV/g (±10%) 100 mV/g (±5%)

Frequency Response (±3dB) 0.5 - 15,000 Hz 10 Hz - 10,000 Hz (±5%)

Dynamic Range ± 80 g, peak ± 50 g, peak

Sensing Element PZT Ceramic Quartz

Sensing Structure Shear Mode Shear Mode

Signal Conditioning
ICP® (Integrated Circuit

Piezoelectric)
ICP®

Traceability Manufacturer Calibration
NIST Traceable, ISO 17025

Accredited

Experimental Protocol: Accelerometer Validation
This section details the methodology for validating the AC915 accelerometer's performance

against a reference sensor using the back-to-back comparison method, in accordance with ISO

16063-21.[3][5][6][7]

Objective: To determine the sensitivity and frequency response of the AC915 accelerometer by

comparing its output to a calibrated reference accelerometer.

Materials and Equipment:

Unit Under Test (UUT): CTC AC915 Accelerometer

Reference Accelerometer: A NIST-traceable, double-ended calibration standard

accelerometer (e.g., quartz-based, shear mode design for high stability).[2]

Vibration Exciter (Shaker): An electrodynamic shaker capable of producing controlled

sinusoidal vibrations across the desired frequency range.

Power Amplifier: To drive the vibration exciter.
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Signal Generator/Controller: To generate the sinusoidal waveforms for the shaker.

Data Acquisition System (DAQ): A multi-channel DAQ with simultaneous sampling

capabilities and IEPE signal conditioning.

Mounting Studs and Cabling: Appropriate mounting hardware and low-noise cables.

Procedure:

Mounting:

Securely mount the reference accelerometer to the vibration exciter.

Mount the AC915 accelerometer directly on top of the reference accelerometer using a

back-to-back mounting stud. Ensure a tight coupling between the sensors.[2]

Connections:

Connect the reference accelerometer to the first channel of the DAQ.

Connect the AC915 to the second channel of the DAQ.

Connect the signal generator to the power amplifier, and the amplifier to the shaker.

Data Acquisition Setup:

Configure the DAQ software to record data from both channels simultaneously.

Set the sampling rate to at least 2.5 times the highest frequency of interest (e.g., 40 kHz

for a 15 kHz test).

Apply appropriate anti-aliasing filters.

Calibration Test:

Set the signal generator to produce a sinusoidal vibration at a reference frequency (e.g.,

100 Hz) and a specific amplitude (e.g., 1 g).

Record the voltage output from both the reference accelerometer and the AC915.
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Calculate the sensitivity of the AC915 at this reference point using the formula:

Sensitivity_UUT = (Voltage_UUT / Voltage_REF) * Sensitivity_REF

Frequency Sweep:

Perform a sinusoidal sweep across the frequency range of interest (e.g., 10 Hz to 10,000

Hz), maintaining a constant acceleration level.

Record the output from both accelerometers at various frequency intervals.

Calculate the sensitivity of the AC915 at each frequency point to determine the frequency

response.

Data Analysis:

Plot the sensitivity of the AC915 as a function of frequency.

Compare the results to the manufacturer's specifications.

Analyze the phase relationship between the two sensors across the frequency range.

Experimental Workflow and Data Analysis Pathway
The following diagrams illustrate the experimental setup and the logical flow of data analysis for

the validation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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